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Compound of Interest

Compound Name: Sofigatran

Cat. No.: B069435 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of Sofigatran,

a potent, orally active thrombin inhibitor also known as MCC-977. Due to its mechanism of

action, stringent safety protocols are necessary to mitigate risks, primarily associated with its

anticoagulant properties. This guide outlines the essential personal protective equipment

(PPE), handling procedures, and disposal plans to ensure a safe laboratory environment.

Immediate Safety and Handling Precautions
Sofigatran requires careful handling due to its potent anticoagulant effects, which can pose a

significant bleeding risk. While a comprehensive Safety Data Sheet (SDS) for Sofigatran (CAS

187602-11-5) is not publicly available, its classification as a thrombin inhibitor necessitates the

following precautions. The safety protocols for similar compounds, such as Dabigatran, provide

a baseline for safe handling, though it is critical to treat Sofigatran with the highest degree of

caution.

Personal Protective Equipment (PPE)
A summary of recommended personal protective equipment when handling Sofigatran is

provided below.
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PPE Category Item
Specification/Stand
ard

Purpose

Eye Protection

Safety glasses with

side shields or

goggles

ANSI Z87.1
Protects eyes from

splashes or dust.

Hand Protection Nitrile gloves ASTM D6319
Prevents skin contact

with the compound.

Body Protection Laboratory coat N/A

Protects skin and

clothing from

contamination.

Respiratory
N95 respirator (if

handling powder)
NIOSH-approved

Minimizes inhalation

of fine particles.

Operational and Disposal Plans
A clear workflow for handling and disposing of Sofigatran is essential to maintain laboratory

safety and compliance.

Experimental Workflow
The following diagram outlines the standard procedure for working with Sofigatran in a

laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b069435?utm_src=pdf-body
https://www.benchchem.com/product/b069435?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b069435?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation
(Don PPE)

Weighing
(in ventilated enclosure)

Dissolution
(in appropriate solvent)

Experimental Use

Decontamination
(of surfaces and equipment)

Waste Disposal

Click to download full resolution via product page

Caption: Standard laboratory workflow for handling Sofigatran.

Disposal Plan
Proper disposal of Sofigatran and contaminated materials is critical to prevent environmental

contamination and accidental exposure.
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Waste Type Disposal Procedure

Unused Sofigatran

Dispose of as hazardous chemical waste in

accordance with local, state, and federal

regulations.

Contaminated Labware
Decontaminate with a suitable solvent or

dispose of as hazardous waste.

Contaminated PPE
Place in a sealed bag and dispose of as

hazardous waste.

Aqueous Waste Solutions
Treat as hazardous chemical waste. Do not pour

down the drain.

Signaling Pathway
Sofigatran's therapeutic effect is achieved through the inhibition of the coagulation cascade,

specifically by targeting thrombin (Factor IIa).
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Caption: Sofigatran inhibits the conversion of fibrinogen to fibrin by targeting thrombin.

Disclaimer: The information provided in this guide is intended for trained laboratory personnel

and is based on the known risks associated with thrombin inhibitors. The absence of a specific

Safety Data Sheet for Sofigatran necessitates a highly cautious approach. Always consult with

your institution's Environmental Health and Safety (EHS) department for specific guidance and

protocols.

To cite this document: BenchChem. [Essential Safety and Handling Guide for Sofigatran
(MCC-977)]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b069435#personal-protective-equipment-for-handling-
sofigatran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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